Cas no 518-75-2 (Citrinin)

• Product Name: Citrinin
• CAS No: 518-75-2
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD00006912
• CID: 367558
• PubChem ID: 24892302
• Update Time: 2025-04-19

Citrinin Chemical and Physical Properties

Names and Identifiers

• Cltrinin
• (-)-CITRININ
• 3H-2-Benzopyran-7-carboxylicacid, 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-, (3R,4S)-
• Citrinin
• Citrinin solution
• CITRININ(RG)
• (3R,4S)-4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid
• ,(3r-trans)
• 100µg
• 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-isochromene-7-carboxylic acid
• CIT
• Citriain
• Citrinin, Penicillium citrinum
• citrinin,antimycin
• Cytrinine
• 4,6-Dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid
• Antimycin
• NSC186
• Citrinin, 98%
• 3H-2-Benzopyran-7-carboxylic acid, 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-, (3R-trans)-
• 3S697X6SNZ
• C13H14O5
• (3R,4S)-8-hydroxy-3,4,5-trimethyl-6-oxo-4,6-dihydro-3H-isochromene-7-carboxylic acid
• (3R-trans)-4,6-dihydro-8-hydroxy-3,4,5-trimethy
• NSC 186
• (3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-4,8-dihydro-3H-2-benzopyran-7-carboxylic acid
• SPECTRUM210186
• Q63392265
• DivK1c_000646
• SCHEMBL157775
• Spectrum2_000734
• BSPBio_001919
• UNII-3S697X6SNZ
• CCRIS 175
• CITRININ [MI]
• NCI60_001544
• 518-75-2
• NSC-186
• SCHEMBL24312832
• 3H-2-Benzopyran-7-carboxylic acid, 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-,(3R,4S)-
• 1ST7220
• CHEBI:48707
• SDCCGMLS-0066537.P001
• 3H-2-Benzopyran-7-carboxylic acid, 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-, (3R,4S)-
• 5-18-09-00061 (Beilstein Handbook Reference)
• Citrinin, from Penicillium citrinum, >=98% (HPLC)
• IDI1_000646
• 3H-2-Benzopyran-7-carboxylic acid,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-, (3R-trans)-
• CITRININ [HSDB]
• Q420354
• HMS1923C05
• WLN: T66 CO HV AUT&J D1 E1 G1 IVQ JQ
• AKOS030254668
• (3R-trans)-4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid
• 8-Hydroxy-3,4,5-trimethyl-6-oxo-4,6-dihydro-3H-isochromene-7-carboxylic acid #
• SR-05000002496-1
• SR-05000002496
• (3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydroisochromene-7-carboxylic acid
• Citrinin solution in Acetonitrile, 100ug/mL
• HMS502A08
• 1ST7220-100A
• 3,4-Dihydro-8-hydroxy-3,4,5-trimethyl-6H-6-oxobenzo(c)pyran-7-carboxylic acid
• HSDB 3473
• EINECS 208-257-2
• Spectrum3_000240
• MFCD00006912
• CCG-39048
• NCGC00160164-02
• (3R,4S)-8-hydroxy-3,4,5-trimethyl-6-oxo-3,4-dihydroisochromene-7-carboxylic acid
• NCGC00160164-03
• DTXSID8020333
• 3H-2-Benzopyran-7-carboxylic acid, 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-, (3R-trans)-; Citrinin (6CI); (3R,4S)-4,6-Dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid; (-)-Citrinin; 4,6-Dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-3H-2-benzopyran-7-carboxylic acid; NSC 186
• Citrinin 100 microg/mL in Acetonitrile
• BRN 0088597
• Spectrum_000451
• KBio3_001419
• E80637
• KBio2_003499
• 4,6-Dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo, (3R-trans)-3H-2-benzopyran-7-carboxylic acid
• Spectrum4_001804
• NINDS_000646
• KBioSS_000931
• Spectrum5_000507
• CQIUKKVOEOPUDV-IYSWYEEDSA-N
• SPBio_000688
• KBio2_006067
• CITRININ [IARC]
• KBio1_000646
• 3H-2-Benzopyran-7-carboxylic acid, 4,6-dihydro-8-hydroxy-3,4,5-trimethyl-6-oxo-
• KBio2_000931
• KBioGR_002411
• NCGC00160164-01
• 112245-94-0
• CBGDIJWINPWWJW-IYSWYEEDSA-N
• (3R,4S)-6-hydroxy-3,4,5-trimethyl-8-oxo-3,4-dihydro-2-benzopyran-7-carboxylic acid

• MDL： MFCD00006912
• Inchi： 1S/C13H14O5/c1-5-7(3)18-4-8-9(5)6(2)11(14)10(12(8)15)13(16)17/h4-5,7,14H,1-3H3,(H,16,17)/t5-,7-/m1/s1
• InChI Key： CBGDIJWINPWWJW-IYSWYEEDSA-N
• SMILES： O1C=C2C(C(C(=O)O)=C(C(C)=C2[C@H](C)[C@H]1C)O)=O
• BRN： 0088597

Computed Properties

• Exact Mass: 250.08400
• Monoisotopic Mass: 250.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.37
• Melting Point: 178-179 ºC (dec.)
• Boiling Point: 313.38°C (rough estimate)
• Flash Point: 2℃
• Refractive Index: 1.4560 (estimate)
• Solubility: Slightly soluble in water. Soluble in dilute alkaline solutions. Soluble in methanol, ethanol, acetonitrile
• PSA: 83.83000
• LogP: 1.72100
• Solubility: Soluble in methanol, ethanol, acetone, ethyl acetate, benzene, n-hexane, etc.
• Merck: 13,2351
• Specific Rotation: D18 -37.4° (c = 1.15 in alc.)

Citrinin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H351
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3462 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-40-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• RTECS：DJ2275000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24/25; R40; R36/37/38
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in mice, rats (mg/kg): 35, 67 i.p. (Ambrose, De Eds)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans